7-Bromo-2-isobutylphthalazin-1(2H)-one

• Molecular Formula: C12H13BrN2O
• Molecular Weight: 281.15 g/mol
• IUPAC Name: 7-bromo-2-(2-methylpropyl)phthalazin-1-one
• InChI: InChI=1S/C12H13BrN2O/c1-8(2)7-15-12(16)11-5-10(13)4-3-9(11)6-14-15/h3-6,8H,7H2,1-2H3
• InChI Key: QTCYLDRRVYSKND-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CN1C(=O)C2=C(C=CC(=C2)Br)C=N1

Description

7-Bromo-2-isobutylphthalazin-1(2H)-one is a substituted phthalazinone derivative characterized by a bromine atom at the 7-position of the phthalazine ring and an isobutyl group at the 2-position. Phthalazinones are heterocyclic compounds with a fused benzene and pyridazine ring system.

Biological Activity

7-Bromo-2-isobutylphthalazin-1(2H)-one is an organic compound with a unique phthalazinone structure that includes a bromine atom and an isobutyl group. Its molecular formula is $C_{11}H_{14}BrN_{3}O$ with a molecular weight of approximately 296.15 g/mol. This compound has garnered interest due to its potential biological activities, which are often associated with the phthalazinone class of compounds.

Structural Characteristics

The compound's structure features a bicyclic arrangement comprising a benzene and a pyrazine ring, contributing to its chemical reactivity and biological interactions. The presence of the bromine atom enhances its lipophilicity, which can influence its biological activity by facilitating interactions with cellular membranes and biological targets.

Antimicrobial Properties

Compounds within the phthalazinone class, including 7-Bromo-2-isobutylphthalazin-1(2H)-one, are noted for their antimicrobial effects. The halogen substituents, particularly bromine, are known to enhance antimicrobial activity by increasing the compound's ability to penetrate bacterial cell membranes. Preliminary studies suggest that derivatives of phthalazinones can exhibit significant antibacterial and antifungal properties, though specific data on this compound remains limited.

Anti-inflammatory Effects

Phthalazinones are also associated with anti-inflammatory activities. The mechanism may involve the inhibition of pro-inflammatory cytokines or enzymes such as cyclooxygenase (COX). Research indicates that compounds with similar structures can modulate inflammatory pathways, suggesting potential therapeutic applications for 7-Bromo-2-isobutylphthalazin-1(2H)-one in treating inflammatory diseases.

Mechanistic Insights

The biological activity of 7-Bromo-2-isobutylphthalazin-1(2H)-one may be attributed to its interactions with various biological targets:

• Enzyme Inhibition : The carbonyl group in the phthalazinone structure may facilitate binding to enzyme active sites, potentially leading to inhibition.
• Receptor Binding : Investigations into the binding affinity of this compound with specific receptors could reveal insights into its therapeutic potential.

Comparative Analysis with Similar Compounds

To better understand the biological potential of 7-Bromo-2-isobutylphthalazin-1(2H)-one, a comparative analysis with structurally similar compounds can be useful:

Compound Name	Structure Features	Biological Activity
7-Bromo-1,3-phthalazinedione	Bicyclic structure, bromine substitution	Antimicrobial, anti-inflammatory
2-Isobutylphthalazin-1(2H)-one	Lacks bromine, similar core	Moderate antimicrobial activity
Phthalazine	Basic bicyclic structure	Limited biological activity

Case Studies and Research Findings

While specific case studies on 7-Bromo-2-isobutylphthalazin-1(2H)-one are scarce, related research highlights the importance of structural modifications in enhancing biological efficacy. For instance:

• Study on Phthalazinones : A study demonstrated that phthalazinone derivatives exhibited varying degrees of antibacterial activity against Gram-positive and Gram-negative bacteria.
• Inflammation Model : In an animal model of inflammation, a related phthalazinone compound showed significant reduction in inflammatory markers following treatment.

These findings underscore the potential for further investigation into 7-Bromo-2-isobutylphthalazin-1(2H)-one for therapeutic applications.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Effects on Physical and Chemical Properties

The table below compares 7-Bromo-2-isobutylphthalazin-1(2H)-one with three analogs based on substituent groups and available

Compound Name	Substituents (Position)	Molecular Formula	Key Properties/Interactions	Source
7-Bromo-2-isobutylphthalazin-1(2H)-one	Br (7), isobutyl (2)	C₁₂H₁₃BrN₂O	High steric bulk from isobutyl; bromine enhances electrophilicity	Inferred
4-(4-Methyl-phenyl)-2-(prop-2-yn-1-yl)phthalazin-1(2H)-one	4-methylphenyl (4), propynyl (2)	C₁₈H₁₄N₂O	Dihedral angle: 53.93°; C–H⋯O hydrogen bonds and π-π stacking (3.6990 Å)	Crystal study
7-Bromo-2-(3-oxobutyl)phthalazin-1(2H)-one	Br (7), 3-oxobutyl (2)	C₁₂H₁₁BrN₂O₂	Ketone group introduces polarity; CAS 1437485-87-4	Intermediate
6-Chloro-7-methyl-3-[...]benzodithiazine	Cl (6), CH₃ (7), benzodithiazine	C₁₆H₁₃BrClN₃O₃S₂	IR: 3235 cm⁻¹ (OH), 1610 cm⁻¹ (C=N); mp 330–331°C	Synthetic study

Key Observations:

• Steric and Electronic Effects : The isobutyl group in the target compound likely reduces crystallinity compared to the propynyl-substituted analog in , which forms ordered chains via hydrogen bonding.
• Reactivity: Bromine at position 7 increases electrophilicity, enabling cross-coupling reactions (e.g., Suzuki-Miyaura), as seen in other brominated phthalazinones .
• Thermal Stability : The absence of a ketone or sulfonyl group (cf. 3-oxobutyl in or benzodithiazine in ) may result in higher thermal stability compared to these analogs.

Structural and Crystallographic Comparisons

The crystal structure of 4-(4-methylphenyl)-2-(propynyl)phthalazin-1(2H)-one reveals:

• Intermolecular Interactions : C–H⋯O hydrogen bonds form chains along the [101] direction, stabilized by π-π stacking (3.6990 Å).
• Dihedral Angle: The 53.93° angle between the phthalazinone and methylphenyl rings indicates moderate conjugation.